3-(2-ethoxybenzyl)-5-methyl-1,3-benzoxazol-2(3H)-one

Specification

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 3-[(2-ethoxyphenyl)methyl]-5-methyl-1,3-benzoxazol-2-one
• Standard InChI: InChI=1S/C17H17NO3/c1-3-20-15-7-5-4-6-13(15)11-18-14-10-12(2)8-9-16(14)21-17(18)19/h4-10H,3,11H2,1-2H3
• Standard InChI Key: VASHQEUCSDUGFP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1CN2C3=C(C=CC(=C3)C)OC2=O
• Canonical SMILES: CCOC1=CC=CC=C1CN2C3=C(C=CC(=C3)C)OC2=O

Introduction

Chemical Identity

IUPAC Name: 3-(2-Ethoxybenzyl)-5-methyl-1,3-benzoxazol-2(3H)-one
Molecular Formula: C17H17NO3
Molecular Weight: Approximately 283.32 g/mol (calculated based on the structure).

This compound is a benzoxazole derivative with a methyl group at position 5 of the benzoxazole ring and an ethoxybenzyl substituent at position 3.

Structural Features

The compound consists of:

• A benzoxazole core, a heterocyclic structure containing nitrogen and oxygen.

• A methyl substituent at position 5, which can influence electronic properties and steric hindrance.

• A 2-ethoxybenzyl group attached to position 3, contributing to lipophilicity and potential biological activity.

Synthesis

While no direct synthesis for this compound was found, related benzoxazole derivatives are typically synthesized via condensation reactions. A general synthetic route might involve:

• Formation of the Benzoxazole Core:

  • Reaction between an ortho-aminophenol and a carboxylic acid or derivative (e.g., ester or acid chloride) under dehydrating conditions.

• Introduction of Substituents:

  • The methyl group at position 5 could be introduced via alkylation using methyl halides in the presence of a base.

  • The 2-ethoxybenzyl group could be added through nucleophilic substitution or Friedel-Crafts alkylation.

Potential Applications

Benzoxazole derivatives are known for their wide range of applications in pharmaceuticals, materials science, and agrochemicals:

• Pharmaceuticals:

  • Benzoxazoles often exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties.

  • The ethoxybenzyl substituent may enhance lipophilicity, improving membrane permeability and bioavailability.

• Materials Science:

  • Benzoxazoles are used in optoelectronic devices due to their photophysical properties.

• Agrochemicals:

  • Some derivatives are employed as fungicides or herbicides.

The exact application of this compound would depend on experimental validation of its biological or physical properties.

Related Compounds

To provide context, here are some structurally related compounds:

Compound Name	Molecular Weight	Applications
3-(Hydroxymethyl)-1,3-benzoxazol-2(3H)-one	165.15 g/mol	Intermediate for pharmaceuticals
3-(2-Butoxybenzyl)-1,3-benzoxazol-2(3H)-one	~297.30 g/mol	Potential bioactive molecule
3-Ethenyl-1,3-benzoxazol-2(3H)-one	~161.16 g/mol	Monomer for polymer synthesis

Research Outlook

Further research into 3-(2-ethoxybenzyl)-5-methyl-1,3-benzoxazol-2(3H)-one could focus on:

• Biological Activity Testing: Screening against microbial strains or cancer cell lines.

• Material Properties: Investigating fluorescence or conductivity for optoelectronic applications.

• Synthetic Optimization: Developing cost-effective and environmentally friendly synthetic routes.

Experimental data such as NMR spectra, X-ray crystallography, or computational studies (e.g., molecular docking) would be essential to confirm its structure and explore its potential uses.

This article provides an overview based on structural analogs and general chemical principles due to the lack of specific data on this compound in the provided sources.